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Compound of Interest

Compound Name: L-Valine 4-nitroanilide

Cat. No.: B555166 Get Quote

This guide provides a focused overview of the fundamental molecular characteristics of L-
Valine 4-nitroanilide, a chromogenic substrate commonly utilized in biochemical assays. The

following sections detail its molecular formula and weight, presenting the data in a clear, tabular

format for researchers, scientists, and professionals in drug development.

Core Molecular Data
L-Valine 4-nitroanilide is frequently used in its free base form as well as its hydrochloride salt

to enhance solubility and stability. The key quantitative data for both forms are summarized

below.

Compound Molecular Formula Molecular Weight ( g/mol )

L-Valine 4-nitroanilide C₁₁H₁₅N₃O₃ 237.26[1]

L-Valine 4-nitroanilide

hydrochloride
C₁₁H₁₅N₃O₃•HCl 273.61 - 273.72[2][3]

Note: The slight variation in the molecular weight of the hydrochloride salt is as reported by

different suppliers.

Structural Components
The molecular structure of L-Valine 4-nitroanilide is composed of three primary chemical

moieties: an L-valine residue, a p-nitroaniline group (also known as 4-nitroaniline), and an
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amide bond linking them. The hydrochloride salt form includes an additional hydrochloride

component.

Diagram of L-Valine 4-nitroanilide Components
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Caption: Logical relationship of L-Valine 4-nitroanilide's core components.

Experimental Protocols and Further Applications

While this document focuses on the core molecular properties of L-Valine 4-nitroanilide, its

application in experimental settings is extensive. It is primarily used as a chromogenic

substrate for various proteases, particularly elastase. The enzymatic cleavage of the amide

bond releases the yellow-colored p-nitroaniline, which can be quantified spectrophotometrically

to determine enzyme activity.

Detailed experimental protocols are specific to the enzyme and assay conditions under

investigation. Researchers should consult relevant literature for methodologies tailored to their

specific application. This compound serves as a critical tool in enzyme kinetics and inhibitor

screening assays within the drug discovery and development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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